Cas no 1078789-23-7 (Methyl 4-(methylamino)-2-(methylthio)thiazole-5-carboxylate)

• Product Name: Methyl 4-(methylamino)-2-(methylthio)thiazole-5-carboxylate
• CAS No: 1078789-23-7
• MF: C₇H₁₀N₂O₂S₂
• MW: 218.296498775482
• CID: 6207768
• PubChem ID: 67430801
• Update Time: 2025-10-18

Methyl 4-(methylamino)-2-(methylthio)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(methylamino)-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate
• EN300-8211147
• 1078789-23-7
• methyl 4-(methylamino)-2-(methylthio)thiazole-5-carboxylate
• SCHEMBL2501465
• Methyl 4-(methylamino)-2-(methylthio)thiazole-5-carboxylate

• Inchi： 1S/C7H10N2O2S2/c1-8-5-4(6(10)11-2)13-7(9-5)12-3/h8H,1-3H3
• InChI Key： PAUHVNCAPZLAQB-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C(=O)OC)NC)SC

Computed Properties

• Exact Mass: 218.01836991g/mol
• Monoisotopic Mass: 218.01836991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on Methyl 4-(methylamino)-2-(methylthio)thiazole-5-carboxylate

Methyl 4-(methylamino)-2-(methylthio)thiazole-5-carboxylate (CAS No. 1078789-23-7): An Overview

Methyl 4-(methylamino)-2-(methylthio)thiazole-5-carboxylate (CAS No. 1078789-23-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of thiazoles, which are known for their diverse applications in drug discovery and development.

The chemical structure of Methyl 4-(methylamino)-2-(methylthio)thiazole-5-carboxylate consists of a thiazole ring with a methylamino and methylthio substituent, along with a carboxylate ester group. The presence of these functional groups imparts specific chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the pharmacological potential of Methyl 4-(methylamino)-2-(methylthio)thiazole-5-carboxylate. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This property makes it a promising candidate for the development of new antibiotics, which are urgently needed to combat the growing threat of antibiotic resistance.

In addition to its antimicrobial properties, Methyl 4-(methylamino)-2-(methylthio)thiazole-5-carboxylate has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic route to Methyl 4-(methylamino)-2-(methylthio)thiazole-5-carboxylate involves several well-established chemical transformations. Typically, the synthesis begins with the reaction of 2-aminothiophenol with methyl iodide to form the corresponding N-methylated derivative. This intermediate is then cyclized with an appropriate carboxylic acid or ester to form the thiazole ring. The final step involves methylation of the carboxylic acid to yield the desired product. The overall process is highly efficient and can be scaled up for industrial production.

In terms of safety and handling, Methyl 4-(methylamino)-2-(methylthio)thiazole-5-carboxylate should be handled with care, as it may pose certain hazards in laboratory settings. It is recommended to use appropriate personal protective equipment (PPE) and work in a well-ventilated area to minimize exposure. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

The application of Methyl 4-(methylamino)-2-(methylthio)thiazole-5-carboxylate extends beyond its direct use as a therapeutic agent. It serves as an important building block in the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a starting material for the preparation of novel antiviral agents, anticancer drugs, and other pharmaceuticals. Its versatility makes it a valuable compound in both academic research and industrial settings.

Furthermore, ongoing research is exploring the mechanism of action of Methyl 4-(methylamino)-2-(methylthio)thiazole-5-carboxylate. Preliminary studies suggest that its antimicrobial activity may be attributed to its ability to disrupt bacterial cell membranes, leading to cell death. Similarly, its anti-inflammatory effects may be mediated through the inhibition of key signaling pathways involved in inflammation. Understanding these mechanisms will provide valuable insights into the design of more effective drugs based on this scaffold.

In conclusion, Methyl 4-(methylamino)-2-(methylthio)thiazole-5-carboxylate (CAS No. 1078789-23-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its promising biological activities, makes it an attractive target for further investigation and development. As research continues to uncover new applications and mechanisms, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.